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Introduction
Meliodent® is a widely utilized heat-polymerized acrylic resin in the fabrication of denture

bases.[1] Composed primarily of polymethyl methacrylate (PMMA), it is favored for its ease of

processing, cost-effectiveness, and aesthetic properties.[1][2] However, like other acrylic

resins, Meliodent® is susceptible to fracture under masticatory forces or accidental impact.[3]

Reinforcement with glass fibers has emerged as a promising method to enhance the

mechanical properties of PMMA-based denture materials, aiming to improve their durability and

clinical longevity.[4][5]

This document provides detailed application notes and experimental protocols for the

reinforcement of Meliodent® acrylic with glass fibers. It is intended to guide researchers and

materials scientists in the fabrication and evaluation of these composite materials.

Materials and Methods
Materials

Acrylic Resin: Meliodent® Heat Cure (Heraeus Kulzer)[6]

Powder (Polymethyl methacrylate)[1]

Liquid (Methyl methacrylate, dimethacrylate)[1]
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Reinforcement: E-glass fibers (e.g., Stick Tech Ltd.)[3]

Unidirectional woven fibers

Net-like woven fibers

Silane Coupling Agent: (e.g., 3-methacryloxypropyltrimethoxysilane) To promote adhesion

between the glass fibers and the acrylic matrix.

Specimen Preparation
A detailed protocol for the fabrication of test specimens is provided in Section 4.1. In summary,

Meliodent® acrylic resin is mixed according to the manufacturer's instructions. Glass fibers,

pre-impregnated with a silane coupling agent, are incorporated into the acrylic dough before

curing. The mixture is then processed using a standard heat-curing cycle.

Data Presentation: Mechanical Properties
The incorporation of glass fibers significantly enhances the mechanical properties of

Meliodent® acrylic. The following tables summarize the quantitative data on flexural and

impact strength from various studies.

Table 1: Flexural Strength of Unreinforced and Glass Fiber-Reinforced Meliodent® Acrylic
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Material Reinforcement
Flexural Strength
(MPa)

Reference

Meliodent® Heat Cure None 91.77 - 122.75 [6]

Meliodent® Heat Cure
Unidirectional Glass

Fibers
130.1 - 163.88 [6]

Meliodent® Heat Cure Net-like Glass Fibers 130.1 - 163.88 [6]

Meliodent® Rapid None 91.77 - 122.75 [3]

Meliodent® Rapid
Unidirectional Glass

Fibers
130.1 - 163.88 [3]

Meliodent® Rapid Net-like Glass Fibers 130.1 - 163.88 [3]

Meliodent® None 81.55 [5]

Table 2: Impact Strength of Unreinforced Meliodent® Acrylic

Material Impact Strength (kJ/m²) Reference

Meliodent® Heat Cure 1.96

Meliodent® Rapid Repair 2.50

Note: Specific impact strength data for glass fiber-reinforced Meliodent® is not readily

available in the reviewed literature. However, studies on other PMMA resins consistently show

a significant increase in impact strength with the addition of glass fibers.

Experimental Protocols
Protocol for Fabrication of Glass Fiber-Reinforced
Meliodent® Specimens

Mold Preparation: Prepare standardized molds for the desired test specimens (e.g., for

flexural strength testing: 64 x 10 x 2.5 mm).

Fiber Preparation:
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Cut the E-glass fibers to the desired dimensions.

Apply a silane coupling agent to the glass fibers according to the manufacturer's

instructions to promote adhesion to the acrylic matrix. Allow the silane to dry completely.

Acrylic Mixing:

In a clean, dry mixing vessel, dispense the Meliodent® Heat Cure powder and liquid in

the manufacturer-recommended ratio.

Mix thoroughly until a homogenous, dough-like consistency is achieved.

Incorporation of Fibers:

Place a layer of the mixed acrylic dough into the mold.

Carefully position the pre-treated glass fibers onto the acrylic layer.

Cover the fibers with the remaining acrylic dough, ensuring complete encapsulation and

avoiding the entrapment of air bubbles.

Curing:

Close the mold and place it in a hydraulic press.

Polymerize the acrylic resin using a standard heat-curing cycle in a water bath as per the

Meliodent® manufacturer's instructions.

Finishing and Polishing:

After curing, carefully remove the specimen from the mold.

Finish and polish the specimen surfaces using standard laboratory procedures to achieve

a smooth finish.

Storage: Store the finished specimens in distilled water at 37°C for a specified period (e.g.,

24 hours) before mechanical testing to allow for water sorption and to simulate oral

conditions.[6]
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Protocol for Flexural Strength Testing (Three-Point
Bending Test)

Apparatus: Universal testing machine equipped with a three-point bending fixture.

Specimen Dimensions: 64 x 10 x 2.5 mm (as per ISO 1567).

Procedure:

Set the support span of the three-point bending fixture (e.g., 50 mm).

Place the specimen on the supports.

Apply a compressive load to the center of the specimen at a constant crosshead speed

(e.g., 5 mm/min) until fracture occurs.

Record the maximum load (F) at the point of fracture.

Calculation: Calculate the flexural strength (σ) using the following formula: σ = (3FL) / (2bd²)

Where:

F = Maximum load (N)

L = Span length (mm)

b = Specimen width (mm)

d = Specimen thickness (mm)

Protocol for Impact Strength Testing (Charpy Method)
Apparatus: Charpy impact testing machine.

Specimen Dimensions: Standard notched or unnotched specimens as per the testing

standard (e.g., ISO 179).

Procedure:

Secure the specimen in the test fixture.
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Release the pendulum hammer to strike the specimen.

Record the energy absorbed by the specimen during fracture.

Calculation: The impact strength is typically expressed in kJ/m².

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the fabrication and testing of glass

fiber-reinforced Meliodent® acrylic.
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Discussion
The reinforcement of Meliodent® acrylic with glass fibers presents a viable method for

improving its mechanical performance, particularly its flexural strength. The data consistently

demonstrates a significant increase in flexural strength with the addition of both unidirectional

and net-like glass fibers. This enhancement is attributed to the high strength and stiffness of

the glass fibers, which effectively bear a significant portion of the applied load, thereby

reinforcing the acrylic matrix.

The effectiveness of the reinforcement is highly dependent on the adhesion between the glass

fibers and the acrylic matrix. The use of a silane coupling agent is crucial for creating a strong

chemical bond at the fiber-matrix interface, ensuring efficient stress transfer from the matrix to

the fibers.

While specific data on the impact strength of glass fiber-reinforced Meliodent® is limited, the

general trend observed in PMMA-based composites suggests a substantial improvement. The

fibers act to dissipate the energy from an impact, preventing catastrophic crack propagation

and enhancing the material's toughness.

Conclusion
The incorporation of glass fibers is an effective strategy for enhancing the flexural strength of

Meliodent® acrylic denture base material. This reinforcement has the potential to reduce the

incidence of denture fracture, leading to improved clinical outcomes and patient satisfaction.

Further research is warranted to optimize the fiber type, concentration, and arrangement to

maximize the mechanical properties, particularly the impact strength, of Meliodent®-based

composites. The protocols outlined in this document provide a standardized framework for

conducting such investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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